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Compound of Interest

Compound Name: 1-Bromohexadecane-d33

Cat. No.: B1528123

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical properties of 1-
Bromohexadecane-d33, a deuterated analog of 1-Bromohexadecane. This document is
intended for use by professionals in research and development who require detailed
information for applications such as quantitative analysis using mass spectrometry, where this
compound serves as an excellent internal standard.

Core Physical Properties

1-Bromohexadecane-d33 is chemically almost identical to its non-deuterated counterpart, 1-
Bromohexadecane, but its increased mass due to the substitution of hydrogen with deuterium
atoms allows it to be distinguished by mass spectrometry.[1] This property is fundamental to its
application in isotope dilution mass spectrometry (IDMS), a gold standard for accurate and
precise quantification.[1]

Data Presentation: Physical Properties

The physical properties of 1-Bromohexadecane-d33 are summarized in the table below, with
comparative data for the non-deuterated form.
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1-Bromohexadecane (for

Property 1-Bromohexadecane-d33 .

comparison)
Molecular Formula CD3(CD2)14CD2Br[1] Ci6H33Br
Molecular Weight 338.54 g/mol [1] 305.34 g/mol [2][3]
Melting Point 16-18 °CJ[1] 16-18 °C[2]
Boiling Point 190 °C/ 11 mmHg[1] 336 °C / 760 mmHg[4][5]
Density 1.105 g/mL at 25 °CJ[1] ~0.999 g/mL at 25 °C

Colorless to pale yellow
Appearance -

liquid[2][6]

N Insoluble in water; soluble in

Solubility ]

organic solvents[6]
Isotopic Purity 98 atom % D[1] Not Applicable

Experimental Protocols

The following are detailed methodologies for the determination of the key physical properties of
long-chain alkyl halides like 1-Bromohexadecane-d33.

Melting Point Determination (Thiele Tube Method)

The melting point is determined as the temperature range over which the solid-to-liquid phase
transition occurs.

Methodology:

o Asmall, finely powdered sample of the compound is packed into a capillary tube, sealed at
one end.

o The capillary tube is attached to a thermometer, ensuring the sample is level with the
thermometer bulb.

e This assembly is placed in a Thiele tube containing a high-boiling point liquid (e.g., mineral
oil).
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e The side arm of the Thiele tube is gently heated, which creates a convection current
providing uniform heating.[7]

e The temperature at which the substance begins to melt (the first appearance of liquid) and
the temperature at which the substance is completely liquid are recorded. This range is the
melting point.[2][7] For pure compounds, this range is typically narrow.

Boiling Point Determination (Thiele Tube Method)

The boiling point is the temperature at which the vapor pressure of a liquid equals the
surrounding atmospheric pressure.

Methodology:

A small amount of the liquid sample (less than 1 mL) is placed in a small test tube (Durham
tube).

o Acapillary tube, sealed at one end, is inverted and placed into the liquid in the Durham tube.
o The Durham tube is attached to a thermometer and heated in a Thiele tube.

e As the liquid is heated, air trapped in the capillary tube will be expelled, seen as a stream of
bubbles.[8]

e Heating is continued until a continuous and vigorous stream of bubbles emerges from the
capillary tube.

e The heat source is then removed. The liquid will begin to cool, and the bubbling will slow
down.

e The boiling point is the temperature at which the liquid is drawn up into the capillary tube.[8]

[9]

Density Determination

Density is the mass of a substance per unit volume.

Methodology:
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» An empty, dry graduated cylinder is weighed on an analytical balance.

e A known volume of the liquid (e.g., 5 mL) is carefully added to the graduated cylinder. The
volume is read from the bottom of the meniscus.

e The graduated cylinder containing the liquid is reweighed.

e The mass of the liquid is determined by subtracting the mass of the empty graduated
cylinder from the total mass.

e The density is calculated by dividing the mass of the liquid by its volume (Density =
Mass/Volume).[10][11][12][13]

Mandatory Visualization
Experimental Workflow for Quantitative Analysis

1-Bromohexadecane-d33 is primarily utilized as an internal standard in quantitative analysis
by mass spectrometry. The following diagram illustrates a typical workflow for this application.
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Sample & Standard Preparation
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Caption: Workflow for quantitative analysis using a deuterated internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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